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Abstract

Jasmine lactone-d2 is the deuterated isotopologue of jasmine lactone, a significant aroma
compound found in various natural sources and widely utilized in the fragrance and flavor
industries. While specific experimental data for the physical properties of jasmine lactone-d2
are not readily available in public literature, this guide provides a comprehensive overview
based on the known properties of its non-deuterated counterpart and the established effects of
deuterium substitution on the physicochemical characteristics of organic molecules. This
document is intended to serve as a foundational resource for researchers and professionals in
drug development and chemical research, offering detailed experimental protocols for the
determination of key physical parameters and a visualization of the biosynthetic pathway of the
parent compound.

Introduction

Jasmine lactone, chemically known as (Z)-7-decen-5-olide, is a volatile organic compound that
contributes to the characteristic aroma of jasmine, as well as other flowers and fruits like
tuberose, gardenia, peach, and tea.[1] Its deuterated form, jasmine lactone-d2, serves as a
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valuable tool in scientific research, particularly as an internal standard or tracer in metabolic
studies and analytical chemistry due to its distinct mass.[2][3] The introduction of deuterium
atoms into a molecule can subtly alter its physical properties, a phenomenon known as the
kinetic isotope effect. While these changes are typically minor, they can be significant in the
context of high-precision research. This guide synthesizes the available information on jasmine
lactone and the theoretical and observed effects of deuteration to provide a robust profile for
jasmine lactone-d2.

Predicted Physical State and Properties

Jasmine lactone is a colorless to pale yellow liquid at standard temperature and pressure.[1][4]
It is anticipated that jasmine lactone-d2 will also present as a liquid under similar conditions.
The replacement of two hydrogen atoms with deuterium is not expected to induce a phase
change.

Deuteration is known to have a slight impact on various physical properties of a molecule.
Generally, the increased mass of deuterium leads to a stronger C-D bond compared to a C-H
bond, which can result in a marginal increase in the boiling point and density. Other properties
such as molecular volume, polarizability, and polarity may also be subtly affected.

The following table summarizes the known physical properties of jasmine lactone, which can be
used as a close approximation for jasmine lactone-d2. The expected, albeit minor, deviations
for the deuterated compound are noted.
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Reported Value for

Expected for Jasmine

Property .
Jasmine Lactone Lactone-d2
Appearance Colorless to pale yellow liquid Similar
Molecular Formula C10H1602 C10H14D202
Molecular Weight 168.23 g/mol Approximately 170.24 g/mol
Density 0.993 to 1.000 g/cm3® @ 25°C Slightly higher
N . 115°C @ 2.00 mm Hg; 248 °C _ _
Boiling Point Slightly higher

(478 °F; 521 K)

Refractive Index

1.473 10 1.480 @ 20°C

Similar, with potential for minor

deviation
Flash Point 110°C (230°F) TCC Similar
. Soluble in alcohol; Insoluble in o

Solubility Similar

water

Floral, fruity, lactonic, creamy o

_ Indistinguishable from the non-

Odor with peach and coconut

undertones

deuterated form by olfaction

Experimental Protocols for Physical State

Determination

For researchers requiring precise data for jasmine lactone-d2, the following standard

experimental protocols can be employed to determine its key physical properties.

Determination of Physical Appearance and Odor

Objective: To visually inspect the sample for its color and clarity and to describe its

characteristic odor.

Methodology:

 Visually inspect a sample of jasmine lactone-d2 in a clear glass vial against a white

background under good lighting conditions.
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e Record the color (e.g., colorless, pale yellow) and clarity (e.g., clear, turbid).

o Carefully waft the vapors from the opening of the vial towards your nose to assess the odor.
Do not directly inhale from the container.

o Describe the perceived aroma profile, noting any floral, fruity, or other characteristic scents.

Determination of Boiling Point

Objective: To determine the temperature at which the liquid transitions to a gaseous state at a
given atmospheric pressure. The Thiele tube method is suitable for small sample volumes.

Methodology:

Place a small amount of jasmine lactone-d2 into a small test tube.

 Invert a sealed-end capillary tube and place it inside the test tube with the open end
submerged in the liquid.

 Attach the test tube to a thermometer.

» Heat the apparatus in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).
¢ As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

Determination of Density

Objective: To measure the mass per unit volume of the liquid.
Methodology:

e Measure the mass of a clean, dry pycnometer (specific gravity bottle) or a graduated
cylinder.

¢ Add a known volume of jasmine lactone-d2 to the container.
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e Measure the combined mass of the container and the liquid.

» Calculate the density by dividing the mass of the liquid by its volume. For high precision, a
hydrometer or a density meter can be used.

Determination of Refractive Index

Objective: To measure the extent to which light is bent when passing through the liquid.

Methodology:

Calibrate a digital refractometer using a standard reference material.

Apply a small drop of jasmine lactone-d2 onto the prism of the refractometer.

Close the cover and allow the temperature to stabilize.

Record the refractive index reading from the instrument's display.

Biosynthesis of Jasmine Lactone

The biosynthesis of jasmine lactone in plants, such as Camellia sinensis (tea), provides insight
into its natural formation. This process is a valuable reference for understanding the
biochemical context of this molecule. The pathway is initiated by stress factors like mechanical
damage, leading to the enzymatic conversion of unsaturated fatty acids.

The following diagram illustrates the key steps in the biosynthesis of jasmine lactone from
linoleic acid and a-linolenic acid via the lipoxygenase (LOX) pathway.

Lactonization
Dy — (spontaneous cyclization)

L
(Linoleic Acid, a-Linolenic Acid)

(ELACES L (LOX) . Fatty Acids ~{ Hydroxy Fatty Acids }—»{ B-Oxidation }—»

Click to download full resolution via product page

Caption: Biosynthesis pathway of Jasmine Lactone.

Conclusion
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While specific physical data for jasmine lactone-d2 remains to be published, its physical state
and properties can be reliably inferred from its non-deuterated analogue and the known
principles of isotopic substitution. For applications requiring a high degree of precision, the
experimental protocols outlined in this guide provide a framework for the accurate
determination of its physical characteristics. The provided biosynthetic pathway offers a deeper
understanding of the natural origins of the parent molecule, which is crucial for researchers in
natural products and biochemistry. This technical guide serves as a comprehensive resource
for scientists and professionals working with jasmine lactone-d2, facilitating its effective use in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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